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The table below summarizes the core solubility and vapor pressure data for orysastrobin, which are critical

for understanding its environmental behavior and formulation design.

Property Value Conditions Interpretation

Aqueous Solubility [1] 80.6 mg/L 20°C, pH 7 Moderately soluble

Vapor Pressure [1] 7.0 x 10⁻⁴ mPa 20°C Low volatility

Solubility in Organic Solvents [1]

- Ethyl acetate 206,000 mg/L 20°C Highly soluble

- Toluene 125,000 mg/L 20°C Highly soluble

- Propanol 33,900 mg/L 20°C Freely soluble

- n-Heptane 590 mg/L 20°C Slightly soluble

Partition Coefficient (Log P) [1] 2.36 - Low
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Accurate detection and quantification of orysastrobin, including its isomers and metabolites, are essential

for residue analysis and environmental monitoring.

HPLC-UV and LC-MS/MS for Residue Analysis in Rice

A robust multi-residue method has been developed for determining orysastrobin and its main isomers (F001

and F033) in hulled rice [2].

Sample Preparation: The method involves extracting the compounds from hulled rice using
acetone. The extract is then diluted with saline water, and the target analytes are partitioned into an

organic layer using dichloromethane/n-hexane.
Cleanup: To remove co-extracted matrix interferences, a further n-hexane/acetonitrile partition is

performed, followed by a cleanup step using Florisil column chromatography.
Instrumental Analysis:

Column: Octadecylsilyl (C18) column.
Detection: Both High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-

UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) were
successfully used.

Method Performance: The method demonstrated excellent recovery rates (80.6% to 114.8%), with
relative standard deviations for precision all below 20%. The quantification limits were in the range of

0.002 to 0.02 mg/kg, making it suitable for monitoring terminal residues.

General RP-HPLC Method for Pesticide Formulations

While developed for herbicides, a validated Reverse-Phase High-Performance Liquid Chromatography (RP-

HPLC) method highlights best practices for analyzing complex pesticide mixtures, which can be adapted for

orysastrobin formulations [3].

Chromatographic Conditions:
Column: C18 column (e.g., 150 mm or 250 mm length, 4.6 mm internal diameter, 5 µm particle

size).
Mobile Phase: Isocratic elution with a mixture of acetonitrile and 0.1% aqueous
orthophosphoric acid (70:30, v/v).
Flow Rate: 1.0 mL/min.

Detection: UV detection at 220 nm.
Column Temperature: 35 °C.

Injection Volume: 5-20 µL.
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Method Validation: The method was validated for linearity (R² > 0.998), precision (%RSD < 2.5%),

and accuracy (recovery of 96.9%–103.2%), meeting regulatory standards for quality control.

Experimental Workflow for Residue Analysis

The following diagram illustrates the sample preparation and analysis workflow for determining

orysastrobin residues in rice, integrating the methodologies described above.
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Workflow for orysastrobin residue analysis in rice [2].

Application and Regulatory Context
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Orysastrobin is a systemic strobilurin fungicide highly effective against major rice pathogens like

Magnaporthe oryzae (blast) and Rhizoctonia solani (sheath blight) [1]. It is not approved for use in the

European Union [1]. A significant concern is the emergence of fungal resistance, particularly related to the

F129L mutation in the cytochrome b protein, which can reduce the efficacy of orysastrobin and other Qo

inhibitor fungicides [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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